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Compound of Interest

Compound Name: Octyl 2-aminobenzoate

CAS No.: 55198-39-5

Cat. No.: B8705270

Get Quote

Abstract
This application note provides a comprehensive technical guide for the formulation,

stabilization, and characterization of Octyl 2-aminobenzoate (Octyl Anthranilate) in topical oil-

in-water (O/W) emulsions. While often overshadowed by its menthyl analog (Meradimate), the

octyl derivative presents unique solubility and UV-absorption profiles (UVA range,

nm) suitable for broad-spectrum sunscreen and photoprotective cosmetic applications. This
guide addresses critical pre-formulation parameters, specifically the Schiff base instability with
aldehydic excipients, and details self-validating protocols for HPLC quantification, in vitro
photostability, and skin permeation analysis.

Introduction & Physicochemical Profile[1][2][3][4][5]
[6][7][8]
Octyl 2-aminobenzoate refers to the ester of anthranilic acid and octanol. In cosmetic

nomenclature, "octyl" frequently implies the branched 2-ethylhexyl chain (CAS 35972-69-1),

though the n-octyl isomer (CAS 55198-39-5) exists. For the purpose of this guide, we focus on
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the 2-ethylhexyl derivative due to its superior solubility in cosmetic esters and prevalence in

"octyl" class UV filters.

Chemical Identity[2]
IUPAC Name: 2-Ethylhexyl 2-aminobenzoate[1]

Molecular Formula:

Molecular Weight: ~249.35 g/mol

Function: UVA Absorber (320–400 nm), Photostabilizer.

LogP: ~4.3 (Highly Lipophilic)

Mechanism of Action
Octyl 2-aminobenzoate functions via intramolecular hydrogen bonding between the amine

and carbonyl groups. Upon UV photon absorption, the molecule undergoes an Excited State

Intramolecular Proton Transfer (ESIPT), dissipating energy as heat and returning to the ground

state. However, this cycle is susceptible to disruption by polar protic solvents or competing

hydrogen bond acceptors.

Pre-Formulation: Compatibility & Stability[10]
The "Schiff Base" Hazard
The primary instability mechanism for anthranilates is the reaction of the primary amine (

) with aldehydes (found in fragrances like Citral, Vanillin, or preservatives like Formaldehyde
donors) to form colored Schiff bases (imines).

Rule 1:Never formulate Octyl 2-aminobenzoate with unmasked aldehydes.

Solubility Profiling
Due to its high LogP, Octyl 2-aminobenzoate is immiscible in water. It requires a specific oil-

phase polarity for optimal stability.
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Solvent Type
Recommended
Solvent

Solubility (w/w @
25°C)

Notes

Primary Solvent
C12-15 Alkyl

Benzoate
> 20%

Excellent solubilizer;

boosts SPF.

Co-Solvent
Caprylic/Capric

Triglyceride
> 15%

Good skin feel;

moderate solubility.

Polar Solvent Ethanol (96%) Soluble
Use caution; may shift

.

Incompatible Water, Glycerin Insoluble
Requires

emulsification.

Formulation Strategy: O/W Emulsion
The following protocol describes the creation of a robust SPF-boosting O/W Emulsion

containing 5.0% Octyl 2-aminobenzoate.

Formulation Logic (DOT Diagram)
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Raw Material Selection

Phase B: Oil Phase
(Octyl 2-aminobenzoate + Solvents)

Solubilization

Phase A: Aqueous Phase
(Water + Humectants + Chelators)

Dispersion

High Shear Homogenization
(3000-5000 rpm, 75°C)

Cooling Phase
(Paddle Stirring to 40°C)

Phase C: Thermolabile Additives
(Preservatives, Fragrance - NO ALDEHYDES)

Final Emulsion
(pH 6.0-6.5)

Click to download full resolution via product page

Figure 1: Critical Process Flow for Octyl 2-aminobenzoate Emulsion. Note the strict exclusion

of aldehydes in Phase C.

Protocol A: Preparation of 5% w/w Emulsion
Equipment:

Overhead stirrer with anchor paddle.

High-shear homogenizer (e.g., Ultra-Turrax).
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Water bath heated to 75°C.

Ingredients:

Phase Ingredient % w/w Function

A Deionized Water q.s. to 100 Vehicle

A Disodium EDTA 0.10

Chelator (prevents

metal-catalyzed

oxidation)

A Glycerin 3.00 Humectant

A Xanthan Gum 0.30 Rheology Modifier

B
Octyl 2-

aminobenzoate
5.00 Active UV Filter

B
C12-15 Alkyl

Benzoate
10.00 Primary Solvent

B
Cetearyl Alcohol (and)

Ceteareth-20
4.00 Emulsifier

B Tocopheryl Acetate 0.50 Antioxidant

C Phenoxyethanol 0.80
Preservative

(Aldehyde-free)

C Citric Acid (10% soln) q.s. pH Adjuster

Procedure:

Phase A: In the main vessel, disperse Xanthan Gum in Glycerin. Add Water and EDTA. Heat

to 75°C with moderate stirring until uniform.

Phase B: In a side beaker, combine Octyl 2-aminobenzoate, C12-15 Alkyl Benzoate, and

emulsifiers. Heat to 75°C. Ensure the UV filter is completely dissolved (solution should be

clear yellow).
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Emulsification: Slowly add Phase B to Phase A while homogenizing at 3000–5000 rpm for 5

minutes.

Cooling: Switch to paddle stirring (low shear) and cool to 40°C.

Phase C: Add Phenoxyethanol. Adjust pH to 6.0–6.5 using Citric Acid.

Note: Avoid pH < 5.0 to prevent potential hydrolysis of the ester.

Discharge: Cool to 25°C and package in opaque containers.

Analytical Protocol: HPLC Assay
To ensure the integrity of the active ingredient, a validated Reverse-Phase HPLC method is

required.

Protocol B: HPLC Quantification
System: Agilent 1260 Infinity II or equivalent. Column: C18 (e.g., Zorbax Eclipse Plus, 150 mm

x 4.6 mm, 5 µm).

Parameters:

Mobile Phase: Methanol : Water (acidified with 0.1% Phosphoric Acid) [85:15 v/v].

Reasoning: High methanol content is needed to elute the lipophilic octyl chain.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV-Vis at 338 nm (Peak absorption) and 310 nm (Secondary).

Column Temp: 30°C.

Sample Preparation:

Weigh 0.1 g of emulsion into a 50 mL volumetric flask.
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Add 30 mL Tetrahydrofuran (THF) to break the emulsion. Sonicate for 15 mins.

Make up to volume with Mobile Phase.

Filter through 0.45 µm PTFE filter before injection.

Acceptance Criteria:

Retention time: ~6–8 minutes (dependent on column).

Tailing factor: < 1.5.

Recovery: 98.0% – 102.0%.

Performance Protocol: Photostability
Anthranilates can lose efficacy upon prolonged UV exposure. This protocol validates the

"Photo-Robustness" of the formulation.

Protocol C: In Vitro Photostability (ISO 24443
Adaptation)
Materials:

PMMA Plates (Helioplate HD6, 6 µm roughness).

Solar Simulator (Atlas Suntest CPS+).

Glycerol (as blank).

Procedure:

Application: Apply 1.3 mg/cm² of the emulsion (Protocol A) to the PMMA plate. Spread

uniformly using a gloved finger saturated with the product (to prevent absorption).

Drying: Allow to dry for 15 minutes in the dark at 25°C.

Initial Scan (
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): Measure absorbance from 290–400 nm using a UV transmittance analyzer (e.g.,
Labsphere).

Irradiation: Expose the plate to a simulated solar dose of 5 Minimal Erythema Doses (MEDs)

(approx. 20–25 J/cm²).

Final Scan (

): Measure absorbance again.

Calculation: Calculate the % Stability at

(338 nm):

Target: > 85% retention of absorbance.[2][3] If < 85%, add a triplet-state quencher (e.g.,
Octocrylene or Bemotrizinol) to the oil phase.

Safety Protocol: Skin Permeation
Octyl 2-aminobenzoate is lipophilic and may penetrate the stratum corneum. A Franz

Diffusion Cell study is mandatory to assess systemic safety.

Protocol D: In Vitro Permeation (IVPT)
Setup:

Membrane: Synthetic lipid membrane (Strat-M®) or dermatomed porcine ear skin.

Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4 + 5% Tween 80 (to ensure sink

conditions for the lipophilic drug).

Temp: 32°C (Skin surface temperature).

Workflow:

Mount membrane in Franz cell. Fill receptor chamber with fluid; ensure no bubbles.

Apply 10 mg/cm² of formulation to the donor compartment.
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Sample 200 µL from receptor port at 1, 2, 4, 8, 12, and 24 hours. Replace volume with fresh

fluid.

Analyze samples via HPLC (Protocol B).[4]

Interpretation:

Flux (

): Plot cumulative amount permeated (

) vs. time.

Safety Threshold: Permeation should be negligible (< 1% of applied dose) for a "stay-on"

sunscreen product.

Mechanistic Visualization
Photostability & Degradation Logic

Ground State
(Enol Form)

Excited State
(ESIPT)Absorption

UV Photon
(320-380 nm) Relaxation (Stable)

Heat DissipationEnergy Release

Degradation
(Radical Formation)

ISC / Triplet State

Stabilizer
(e.g., Octocrylene) Energy Transfer

Click to download full resolution via product page

Figure 2: Photophysical cycle of Octyl 2-aminobenzoate. The red path indicates instability; the

green path indicates stabilization via quenching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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